
Clinical Trial Summary & Quantitative Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dezapelisib

CAS No.: 1262440-25-4

Cat. No.: S525808

Get Quote

The following tables summarize key clinical trials for Alpelisib across different indications.

Table 1: Key Pivotal Clinical Trials in Breast Cancer

Trial
Identifier /
Name

Phase Patient Population Intervention
Primary Endpoint
(Progression-Free
Survival - PFS)

Key Results
& Status

SOLAR-1 [1] Phase III Postmenopausal

men/women with
HR+/HER2-,

PIK3CA-mutated
advanced/metastatic

breast cancer, post-
endocrine therapy.

Alpelisib

(300mg/d) +
Fulvestrant

vs. Placebo
+

Fulvestrant

Median PFS: 11.0
months
(Alpelisib+Fulvestrant)

vs. 5.7 months
(Placebo+Fulvestrant)

Approved;
Led to FDA
approval in

May 2019.
Demonstrated

near doubling
of PFS [1].

NCT01870505
(Preclinical)

[2]

Preclinical In vivo/In vitro
models of

ER+/HER2- breast
cancer with acquired

resistance to
CDK4/6 inhibitors.

Alpelisib as
a single

agent or in
combination

Tumor Growth
Inhibition

Preclinical
Evidence;
Alpelisib
completely

blocked
progression

of CDK4/6
inhibitor-

resistant
xenografts

[2].
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Table 2: Ongoing and Approved Trials in Non-Cancerous Indications

Trial Identifier Phase Patient Population Intervention
Primary
Endpoint

Key Results &
Status

EPIK-P1
(Real-world)
[3]

N/A
(Approved)

Adult & pediatric
patients (≥2 years)

with severe
manifestations of

PIK3CA-Related
Overgrowth

Spectrum (PROS).

Alpelisib Response
rate and

duration

Approved; FDA
accelerated

approval in April
2022 [3].

NCT05948943
[4]

Phase II/III Pediatric & adult

patients with
symptomatic

Lymphatic
Malformations (LyM)

with PIK3CA
mutation.

Alpelisib at

different
doses vs.

Placebo

Change in

radiological
response and

symptom
severity

Recruiting;
Stage 1 aims to
select the dose

for confirmatory
Phase III (Stage

2) [4].

Experimental Protocols & Key Methodologies

Below is a summary of the core experimental methodologies from pivotal studies on Alpelisib.

1. SOLAR-1 Phase III Clinical Trial Protocol (Breast Cancer) [1]

Objective: To evaluate the efficacy and safety of Alpelisib + Fulvestrant in patients with PIK3CA-mutated,
HR+/HER2- advanced breast cancer who had received prior endocrine therapy.

Design: Randomized, double-blind, placebo-controlled, two-cohort study (cohorts defined by PIK3CA
mutation status).

Randomization: 1:1 ratio to either the Alpelisib-fulvestrant group or the placebo-fulvestrant group.
Dosing:

Alpelisib: 300 mg oral tablet, once daily, continuously.
Fulvestrant: 500 mg intramuscular injection on Days 1 and 15 of cycle 1, then on Day 1 of each

subsequent 28-day cycle.
Key Endpoints:

Primary: Progression-Free Survival (PFS) in the PIK3CA-mutated cohort.
Secondary: Overall Survival (OS), Overall Response Rate (ORR), Clinical Benefit Rate, and safety.
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2. Preclinical In Vivo Efficacy Protocol (Overcoming CDK4/6 Resistance) [2]

Objective: To assess the efficacy of Alpelisib in models of ER+/HER2- breast cancer with acquired
resistance to CDK4/6 inhibitors.

Model Generation: Resistant cell lines (e.g., EFM19-PR) were established through long-term culture in
increasing concentrations of Palbociclib.

In Vivo Xenograft Studies:
Animals: CD-1 athymic nude mice.

Model Establishment: ER+/HER2- breast cancer cell lines or patient-derived xenografts (PDXs)
were implanted.

Treatment: Once tumors reached 150-300 mm³, mice were randomized into treatment groups.
Dosing: Alpelisib was administered as a single agent after resistance to CDK4/6 inhibitors was

confirmed.
Tumor Monitoring: Tumor volume was measured with calipers three times per week and calculated

as (height × width × length).
Analysis: Data were analyzed using specialized software (e.g., StudyLog), and tumor growth inhibition was

compared between groups.

Signaling Pathway & Mechanism of Action

Alpelisib is an alpha-specific inhibitor of phosphatidylinositol-3-kinase (PI3K). The following diagram illustrates

the PI3K pathway and the drug's specific target.
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Alpelisib inhibits the p110α catalytic subunit of PI3K, blocking oncogenic signaling. [3] [5] [6]

Key Mechanism Details:

Target Specificity: Alpelisib is a small molecule that selectively inhibits the p110α isoform of PI3K, binding

to it 50 times more potently than to other isoforms (β, γ, δ) [1] [6].
Context of Action: In cancers with PIK3CA mutations (gain-of-function) or PTEN loss (loss-of-function),

the PI3K pathway is constitutively hyperactive, leading to uncontrolled cell growth and resistance to
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therapies like endocrine therapy in breast cancer [5] [1]. Alpelisib directly counteracts this hyperactivation.

Synergistic Effect: In HR+ breast cancer, combining Alpelisib with the ER downregulator Fulvestrant
provides a dual-pathway attack, helping to overcome endocrine resistance [1] [6].

Future Directions and Clinical Considerations

Research continues to expand the potential of Alpelisib:

Overcoming Drug Resistance: Preclinical evidence strongly supports investigating Alpelisib in patients
with ER+/HER2- breast cancer who have progressed on CDK4/6 inhibitor and endocrine therapy

combinations [2].
Novel Combinations: Research is exploring triple-combination therapies (e.g., PI3K + CDK4/6 + ER

antagonists) to prevent or delay the onset of resistance in treatment-naïve models [2].
Expansion into Non-Cancerous Diseases: The success in PROS has paved the way for ongoing clinical

trials in other PIK3CA-related disorders, such as Lymphatic Malformations (LyM), highlighting the drug's
potential beyond oncology [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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